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Compound of Interest

Compound Name: Euparone

Cat. No.: B158459 Get Quote

Disclaimer: Due to the limited availability of specific biological data for Euparone, this technical

guide utilizes data from the closely related and structurally similar compound, Scoparone (6,7-

dimethoxycoumarin), a natural benzofuran derivative. This approach provides a representative

framework for the in silico modeling of the bioactivity of this class of compounds. All data and

pathways described herein pertain to Scoparone and are intended to serve as a proxy for

understanding the potential bioactivity of Euparone.

Introduction
Euparone, a benzofuran derivative, belongs to a class of compounds that have garnered

significant interest in drug discovery due to their diverse pharmacological activities. In silico

modeling, encompassing a range of computational techniques, offers a powerful and cost-

effective approach to predict and elucidate the bioactivity of novel compounds like Euparone.

By simulating interactions with biological targets and modeling structure-activity relationships,

in silico methods can guide lead optimization, predict potential mechanisms of action, and

prioritize experimental validation.

This technical guide provides an in-depth overview of the core principles and methodologies for

the in silico modeling of Euparone's (represented by Scoparone's) bioactivity, with a focus on

its anticancer and anti-inflammatory properties. It is intended for researchers, scientists, and

drug development professionals.
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The following tables summarize the quantitative data on the bioactivity of Scoparone from

various in vitro studies. This data is crucial for the development and validation of in silico

models such as Quantitative Structure-Activity Relationship (QSAR) models.

Table 1: Anticancer Activity of Scoparone

Cell Line Cancer Type Assay IC50 (µmol/L) Reference

Capan-2
Pancreatic

Cancer
CCK-8 225.2 [1]

SW1990
Pancreatic

Cancer
CCK-8 209.1 [1]

MDA-MB-231 Breast Cancer Not Specified 500 [2]

Table 2: Anti-inflammatory Activity of Scoparone

Cell
Line/Model

Stimulant
Measured
Effect

Inhibition Reference

RAW 264.7 cells IFN-gamma/LPS
Nitric Oxide (NO)

release

Dose-dependent

reduction
[3]

RAW 264.7 cells IFN-gamma/LPS
Prostaglandin E2

(PGE2) release

Dose-dependent

reduction
[3]

Human

Osteoarthritis

Chondrocytes

IL-1β
NO and PGE2

production

Dose-dependent

suppression
[4]

Human

Osteoarthritis

Chondrocytes

IL-1β

MMP-3, MMP-

13, ADAMTS-4,

ADAMTS-5

expression

Dose-dependent

suppression
[4]
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In silico pathway analysis and experimental validation have identified several key signaling

pathways that are modulated by Scoparone, contributing to its anticancer and anti-

inflammatory effects.

NF-κB Signaling Pathway
The Nuclear Factor-kappa B (NF-κB) pathway is a critical regulator of inflammation and cell

survival. Scoparone has been shown to inhibit the NF-κB signaling pathway, leading to a

reduction in the expression of pro-inflammatory cytokines and mediators.[5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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